Cas no 5106-98-9 (4-Chlorosalicylic acid)
4-Chlorosalicylic acid (CAS 5106-98-9) is a chlorinated derivative of salicylic acid, featuring a chlorine substituent at the para position of the aromatic ring. This modification enhances its reactivity and utility in organic synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and dye manufacturing. The compound exhibits improved acidity and coordination properties compared to salicylic acid, making it valuable in metal chelation and catalysis. Its crystalline form ensures stability and ease of handling in industrial applications. 4-Chlorosalicylic acid is also employed in biochemical research due to its role in modifying enzymatic activity and studying metabolic pathways. High purity grades are available for specialized applications.
4-Chlorosalicylic acid structure
Product Name:4-Chlorosalicylic acid
CAS No:5106-98-9
MF:C7H5ClO3
MW:172.565801382065
MDL:MFCD00002449
CID:45534
PubChem ID:78782
Update Time:2025-05-28
4-Chlorosalicylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chlorosalicylic acid
- 4-Chloro-2-hydroxybenzoic acid
- 1,3-Cyclohexanedione
- Carnitine Tararate
- 4-Chloro-2-Hydroxy Benzoic Acid
- DTXSID00199064
- PD055465
- W-105919
- 7I5GI51211
- AKOS000120613
- C1282
- Z57901799
- EN300-18326
- s3691
- NSC 15816
- InChI=1/C7H5ClO3/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,9H,(H,10,11
- 4-chloro-2-hydroxy-benzoic acid
- SY013510
- UNII-7I5GI51211
- 4-Chlorosalicylicacid
- CL8111
- CCG-266376
- Benzoic acid, 4-chloro-2-hydroxy-
- AM20060221
- STR03450
- HY-W016867
- 5106-98-9
- NSC-15816
- AI3-34238
- A20210
- 4-Chloro-2-hydroxybenzoic acid, 4-chloro salicylic acid
- 4-Chloro-2-hydroxybenzoic acid;Carnitine Tararate;4-Chlorosalicylic acid
- EINECS 225-829-7
- Salicylic acid, 4-chloro-
- 4-chloro-2-hydroxobenzoic acid
- NSC15816
- SCHEMBL132175
- FS-1525
- 4-chloro-salicylic acid
- 4-chloro salicylic acid
- P-CHLOROSALICYLIC ACID
- AC-8709
- Q27268333
- MFCD00002449
- 4-Chlorosalicylic acid, 93%
- BDBM50486235
- CS-W017583
- 2-Hydroxy-4-chlorobenzoic acid
- NS00008714
- FT-0618264
- CHEMBL2228307
- DTXCID30121555
- DA-60347
- Salicylic acid, 4-chloro-(8CI)
- 2-Hydroxy-4-chlorobenzoic Acid; 4-Chloro-2-hydroxybenzoic Acid; NSC 15816; p-Chlorosalicylic Acid;
-
- MDL： MFCD00002449
- Inchi： 1S/C7H5ClO3/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,9H,(H,10,11)
- InChI Key： LWXFCZXRFBUOOR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)O)=C(C=1)O
- BRN： 2209125
Computed Properties
- Exact Mass: 171.99300
- Monoisotopic Mass: 171.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 57.5A^2
Experimental Properties
- Color/Form: Cream powder
- Density: 1.3766 (rough estimate)
- Melting Point: 210-212 °C (lit.)
- Boiling Point: 321.1℃ at 760 mmHg
- Flash Point: 321.1 °C at 760mmHg
- Refractive Index: 1.4580 (estimate)
- Water Partition Coefficient: Slightly soluble
- PSA: 57.53000
- LogP: 1.74380
- Solubility: Slightly soluble in water, soluble in ethanol, chloroform and benzene
4-Chlorosalicylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Safety Term：S26;S37/39
- Risk Phrases：R22; R36/37/38
4-Chlorosalicylic acid Customs Data
- HS CODE：2918219000
- Customs Data：
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
4-Chlorosalicylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004120-250mg |
4-Chloro-2-hydroxybenzoic acid |
5106-98-9 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A014004120-500mg |
4-Chloro-2-hydroxybenzoic acid |
5106-98-9 | 97% | 500mg |
$798.70 | 2023-09-01 | |
| Alichem | A014004120-1g |
4-Chloro-2-hydroxybenzoic acid |
5106-98-9 | 97% | 1g |
$1519.80 | 2023-09-01 | |
| Chemenu | CM157828-500g |
4-Chloro-2-hydroxybenzoic acid |
5106-98-9 | 95+% | 500g |
$184 | 2021-06-17 | |
| Chemenu | CM157828-1000g |
4-Chloro-2-hydroxybenzoic acid |
5106-98-9 | 95+% | 1000g |
$281 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123920-500g |
4-Chlorosalicylic acid |
5106-98-9 | 98% | 500g |
¥798.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123920-100g |
4-Chlorosalicylic acid |
5106-98-9 | 98% | 100g |
¥179.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123920-250g |
4-Chlorosalicylic acid |
5106-98-9 | 98% | 250g |
¥419.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123920-25g |
4-Chlorosalicylic acid |
5106-98-9 | 98% | 25g |
¥56.90 | 2023-09-03 | |
| TRC | C382005-5g |
4-Chlorosalicylic Acid |
5106-98-9 | 5g |
$ 52.00 | 2023-09-08 |
4-Chlorosalicylic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5106-98-9)4-氯水杨酸
Order Number:LE26390900;LE17915
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com
4-Chlorosalicylic acid Related Literature
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1. 132. Fungicidal activity and chemical constitution. Part V. Synthesis of some substituted quinolinesD. Woodcock,V. W. Rogers J. Chem. Soc. 1958 685
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Zhiqin He,Wei Zhao,Yufeng Li,Yang Yu,Fei Huang Org. Biomol. Chem. 2022 20 8078
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3. 233. 4-Aminosalicylic acid and its derivatives. Part II. The synthesis of 4-amino-2 : 5- and 4-amino-2 : 3-dihydroxybenzoic acidS. C. Bhattacharyya,D. E. Seymour J. Chem. Soc. 1950 1139
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Victoria Obermoser,Daniel Baecker,Carina Schuster,Valentin Braun,Brigitte Kircher,Ronald Gust Dalton Trans. 2018 47 4341
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Gabrielle P. Black,Tarun Anumol,Thomas?M. Young Environ. Sci.: Processes Impacts 2019 21 1099
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5106-98-9)4-氯水杨酸
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry